Diethyl 4-cyano-4-phenylheptanedioate

• CAS RN: 61330-07-2
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol
• IUPAC Name: diethyl 4-cyano-4-phenylheptanedioate
• InChI: InChI=1S/C18H23NO4/c1-3-22-16(20)10-12-18(14-19,13-11-17(21)23-4-2)15-8-6-5-7-9-15/h5-9H,3-4,10-13H2,1-2H3
• InChI Key: XRKJGWUYESKDAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(CCC(=O)OCC)(C#N)C1=CC=CC=C1

Description

Diethyl 4-cyano-4-phenylheptanedioate is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The required diethyl γ-cyano-γ-phenylpimelate was prepared by reacting phenylacetonitrile with ethyl acrylate according to the general method of Koelsch, J. Am. Chem. Soc., 65, 437 (1943). This product, boiling point 148°-151° C. at 0.04 mm [Branchini et al., Ann. Chim. (Rome) 51, 1382 (1961) report 170°-172° C. at 0.2 mm] was obtained in addition to the mono-Michael addition product reported by Koelsch.